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Compound of Interest

Compound Name: coccineone B

Cat. No.: B599740 Get Quote

Disclaimer: This document provides general guidance on the disposal of coccineone B in a

laboratory setting. A specific Safety Data Sheet (SDS) for coccineone B was not found.

Therefore, researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and comply with all local, state, and federal regulations. The

following procedures are based on best practices for handling and disposing of non-hazardous

chemical powders and natural product extracts.

Immediate Safety and Logistical Information
Coccineone B is a flavonoid compound isolated from the roots of Boerhaavia coccinea. As

with any chemical, proper handling and disposal are crucial to ensure personnel safety and

environmental protection. Before proceeding with disposal, a hazard determination should be

performed by a qualified individual to confirm that coccineone B is not considered hazardous

waste under applicable regulations.

Personal Protective Equipment (PPE): When handling coccineone B powder or solutions, the

following PPE should be worn:

Safety goggles to protect from splashes.

A laboratory coat to protect skin and clothing.

Nitrile gloves to prevent skin contact.
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Closed-toe shoes.

Step-by-Step Disposal Procedures for Coccineone B
1. Unused or Surplus Coccineone B (Solid Powder):

If the coccineone B is in its original, unopened container or is a partially used but

uncontaminated solid, consider the following options:

Chemical Recycling/Redistribution: If the material is of high quality in its original container,

check if your institution has a chemical recycling or sharing program.

Disposal as Non-Hazardous Solid Waste: If determined to be non-hazardous, solid

coccineone B can be disposed of as solid waste.

Ensure the powder is in a securely sealed container to prevent it from becoming airborne.

Label the container clearly with the full chemical name ("Coccineone B") and mark it as

"non-hazardous waste for disposal."[1]

Follow institutional procedures for disposing of non-hazardous solid chemical waste. This

may involve placing the sealed container in a designated collection area for EHS pickup

or, if permitted, directly in a building's dumpster. Do not place it in regular laboratory trash

cans that are handled by custodial staff.[2][3]

2. Contaminated Coccineone B and Associated Labware:

This category includes coccineone B that has been used in experiments, as well as

contaminated labware such as pipette tips, tubes, and gloves.

Solid Waste:

Collect all lightly contaminated solid waste (e.g., gloves, paper towels, weigh boats) in a

designated, labeled container.

If these items are contaminated with other hazardous chemicals, they must be disposed of

as hazardous waste according to the appropriate waste stream.[4]
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For grossly contaminated labware, decontamination may be an option. If not, it should be

disposed of as chemical waste.[3]

Liquid Waste (Solutions containing Coccineone B):

Aqueous Solutions: If coccineone B is dissolved in a non-hazardous aqueous solution

with a pH between 6 and 9.5, it may be permissible to dispose of it down the sanitary

sewer. However, written permission from your institution's EHS department is often

required for sewer disposal of any chemical waste.[1][5]

Solvent-Based Solutions: If coccineone B is dissolved in a flammable or hazardous

solvent, it must be disposed of as hazardous chemical waste.

Collect the waste in a compatible, sealed container.

Segregate halogenated and non-halogenated solvent waste.[6][7]

Attach a completed hazardous waste tag to the container, listing all chemical

components and their approximate concentrations.[5]

Store the waste container in a designated satellite accumulation area until it is collected

by EHS.

3. Empty Coccineone B Containers:

Empty containers that held coccineone B may be disposed of in the regular trash if no

freestanding liquid or powder remains.[2]

The original label should be defaced or removed to indicate that the container is empty and

no longer contains a chemical.[2][6]

If the container held a solution of coccineone B with a hazardous solvent, it may need to be

triple-rinsed, with the rinsate collected as hazardous waste, before the container can be

discarded.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

coccineone B.

Coccineone B Disposal Workflow

Hazard Assessment

Non-Hazardous Waste Stream Hazardous Waste Stream

Start: Coccineone B Waste

Perform Hazard Determination
(Consult SDS if available, or EHS)

Is the waste
hazardous?

Solid Waste:
1. Seal in a labeled container.
2. Mark as 'Non-Hazardous'.

3. Dispose via EHS or as directed.

No

Aqueous Solution (pH 6-9.5):
1. Obtain EHS approval.

2. Dispose down sanitary sewer.

No (Aqueous)

Contaminated Solid Waste:
1. Collect in a designated container.

2. Label with contents.
3. Manage as hazardous waste.

Yes

Solvent-Based/Hazardous Solution:
1. Collect in a compatible, sealed container.

2. Attach hazardous waste tag.
3. Store in satellite accumulation area.

Yes (Solvent/Other)

End of Disposal Process
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of Coccineone B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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